Cas no 283177-40-2 (7-Bromo-1-chloro-3,4-dihydronaphthalene-2-carbaldehyde)

• Product Name: 7-Bromo-1-chloro-3,4-dihydronaphthalene-2-carbaldehyde
• CAS No: 283177-40-2
• MF: C₁₁H₈BrClO
• MW: 271.537621498108
• MDL: MFCD07371508
• CID: 248416
• PubChem ID: 11208004
• Update Time: 2025-04-19

7-Bromo-1-chloro-3,4-dihydronaphthalene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxaldehyde,7-bromo-1-chloro-3,4-dihydro-
• 7-bromo-1-chloro-3,4-dihydronaphthalene-2-carbaldehyde
• 7-BROMO-1-CHLORO-3,4-DIHYDRO-NAPHTHALENE-2-CARBALDEHYDE,
• 2-Naphthalenecarboxaldehyde,7-bromo-1-chloro-3,4-dihydro
• 7-bromo-1-chloro-3,4-dihydronaphthalene-2-aldehyde
• SY264252
• 283177-40-2
• SB36368
• FT-0709096
• 7-BROMO-1-CHLORO-3,4-DIHYDRO-NAPHTHALENE-2-CARBALDEHYDE
• MFCD07371508
• DTXSID40458824
• 7-bromo-1-chloro-3, 4-dihydronaphthalene-2-carbaldehyde
• AC9743
• CS-0342461
• C11H8BrClO
• DB-067918
• 7-Bromo-1-chloro-3,4-dihydronaphthalene-2-carbaldehyde

• MDL： MFCD07371508
• Inchi： 1S/C11H8BrClO/c12-9-4-3-7-1-2-8(6-14)11(13)10(7)5-9/h3-6H,1-2H2
• InChI Key： DREBHODUJYGSPS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=C(C=O)CC2)Cl

Computed Properties

• Exact Mass: 269.94500
• Monoisotopic Mass: 269.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.54410